![molecular formula C25H14BrNO5 B382847 3-(2-naphthyloxy)-4-oxo-4H-chromen-7-yl 5-bromonicotinate CAS No. 370844-09-0](/img/structure/B382847.png)
3-(2-naphthyloxy)-4-oxo-4H-chromen-7-yl 5-bromonicotinate
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Overview
Description
5-bromo-3-pyridinecarboxylic acid [3-(2-naphthalenyloxy)-4-oxo-1-benzopyran-7-yl] ester is a member of chromones.
Scientific Research Applications
Antimicrobial Agents
- Synthesized derivatives of chromenes, including compounds similar to "3-(2-naphthyloxy)-4-oxo-4H-chromen-7-yl 5-bromonicotinate", have shown antimicrobial activities. For instance, novel syntheses of dibenzo[c,f]chromenes and dibenzo[c,h]chromenes exhibited in vitro antimicrobial properties (El-Gaby et al., 2000).
Antioxidant Activity
- Certain coumarin derivatives, related in structure to the compound , were found to have significant antioxidant activity. These activities were assessed using various methods and compared with known antioxidants like ascorbic acid (Kadhum et al., 2011).
Synthesis and Characterization
- Research has been conducted on the synthesis and characterization of related chromen-4-one compounds. These studies involve understanding the chemical properties and potential applications of these compounds in various fields (Halim & Ibrahim, 2017).
Antimicrobial and DNA Cleavage Studies
- Some studies have focused on the synthesis of metal complexes with Schiff bases derived from chromen-3-carbohydrazide, exhibiting antimicrobial properties and DNA cleavage capabilities (Patil et al., 2011).
properties
CAS RN |
370844-09-0 |
---|---|
Product Name |
3-(2-naphthyloxy)-4-oxo-4H-chromen-7-yl 5-bromonicotinate |
Molecular Formula |
C25H14BrNO5 |
Molecular Weight |
488.3g/mol |
IUPAC Name |
(3-naphthalen-2-yloxy-4-oxochromen-7-yl) 5-bromopyridine-3-carboxylate |
InChI |
InChI=1S/C25H14BrNO5/c26-18-9-17(12-27-13-18)25(29)32-20-7-8-21-22(11-20)30-14-23(24(21)28)31-19-6-5-15-3-1-2-4-16(15)10-19/h1-14H |
InChI Key |
BFZHTVPRXCNENQ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C=C(C=CC2=C1)OC3=COC4=C(C3=O)C=CC(=C4)OC(=O)C5=CC(=CN=C5)Br |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OC3=COC4=C(C3=O)C=CC(=C4)OC(=O)C5=CC(=CN=C5)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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